2-chloro-N-(2,4-difluorobenzyl)acetamide

• IUPAC Name: 2-chloro-N-[(2,4-difluorophenyl)methyl]acetamide
• InChI: InChI=1S/C9H8ClF2NO/c10-4-9(14)13-5-6-1-2-7(11)3-8(6)12/h1-3H,4-5H2,(H,13,14)
• InChI Key: GPMUBKWHBVRMIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)CNC(=O)CCl
• Molecular Formula: C9H8ClF2NO
• Molecular Weight: 219.61 g/mol

Description

2-chloro-N-(2,4-difluorobenzyl)acetamide is a chemical compound that has garnered a lot of interest in the scientific community due to its potential applications. It is a chlorinated organic compound with the molecular formula C9H8ClF2NO.

Molecular Structure Analysis

The molecular structure of this compound consists of 9 carbon atoms, 8 hydrogen atoms, 1 chlorine atom, 2 fluorine atoms, and 1 oxygen atom. The exact structural details, such as bond lengths and angles, are not provided in the retrieved sources.

Scientific Research Applications

• Structural Analysis and Synthesis

  • Researchers have conducted structural analysis on similar compounds, such as N-(4-Chloro-α,α-dimethoxybenzyl)acetamide, using techniques like X-ray crystallography. This kind of study is crucial for understanding the molecular conformation and properties of these compounds (Hajjem, Kallel, Svoboda, & Baccar, 1993).
  • Another study presents a method for synthesizing 1,2,4,5-tetrahydro-1,4-benzodiazepine-3-ones from similar compounds, demonstrating their potential in medicinal chemistry research (Sasiambarrena, Barri, Fraga, Bravo, & Ponzinibbio, 2019).

• Biological Activities and Molecular Docking

  • A study on 2-Chloro-N,N-diphenylacetamide derivatives explored their analgesic activity and molecular docking on enzymes. Such studies are essential for discovering new therapeutic agents (Kumar, Kumar, & Mishra, 2019).
  • Another research involving derivatives of similar compounds investigated their photovoltaic efficiency and ligand-protein interactions, indicating their potential application in dye-sensitized solar cells and drug development (Mary et al., 2020).

• Environmental Impact and Metabolism Studies

  • Studies on closely related compounds, like Alachlor, have been conducted to understand their metabolism in human liver microsomes, providing insights into their environmental impact and human health risks (Coleman, Liu, Linderman, Hodgson, & Rose, 1999).

• Development of New Reagents and Synthetic Applications

  • Research on compounds such as p-Methoxy- and 2,4-Dimethoxybenzyl N-Acetylcarbamate Potassium Salts, which are related to 2-chloro-N-(2,4-difluorobenzyl)acetamide, has led to the development of versatile reagents for synthesizing various pharmaceutical products (Sakai et al., 2022).